Cas no 941880-26-8 (4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide)

• Product Name: 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide
• CAS No: 941880-26-8
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6042271
• PubChem ID: 16947815
• Update Time: 2025-05-23

4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide
• Benzamide, N-[5,6-dihydro-4-(1-piperidinylcarbonyl)-4H-cyclopentathiazol-2-yl]-4-methoxy-
• 941880-26-8
• 4-methoxy-N-[4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl]benzamide
• F2431-0807
• AKOS024647822
• 4-methoxy-N-[4-(piperidine-1-carbonyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl]benzamide
• 4-methoxy-N-(4-(piperidine-1-carbonyl)-5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)benzamide

• Inchi： 1S/C20H23N3O3S/c1-26-14-7-5-13(6-8-14)18(24)22-20-21-17-15(9-10-16(17)27-20)19(25)23-11-3-2-4-12-23/h5-8,15H,2-4,9-12H2,1H3,(H,21,22,24)
• InChI Key： SBLHEUQNVPIETK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)OC)=O)=NC2=C1CCC2C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• pka: 7.37±0.40(Predicted)

Additional information on 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide

Introduction to 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 941880-26-8, identified as 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines multiple pharmacophoric elements that have garnered significant attention from researchers exploring novel therapeutic agents. The benzamide moiety, flanked by a cyclopentadithiazole ring and a piperidine carbonyl group, forms a robust scaffold for drug design, offering potential interactions with biological targets that could lead to innovative treatments.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The cyclopentadithiazole core, a component of this molecule, is known for its structural versatility and biological activity. Studies have demonstrated that such scaffolds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-methoxy group further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability—key factors in drug efficacy and safety.

The piperidine-1-carbonyl substituent adds another layer of complexity to the compound's structure. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to enhance solubility and bioavailability while interacting effectively with biological targets. In this context, the 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide structure presents an intriguing candidate for further exploration. Its unique combination of functional groups suggests potential applications in modulating enzyme activity and receptor interactions.

Current research in chemical biology increasingly emphasizes the need for molecules with multifunctional properties. The benzamide moiety in this compound is particularly noteworthy, as benzamides are well-documented pharmacophores found in numerous approved drugs. They often serve as key components in molecules targeting neurological disorders, cancer, and infectious diseases. The integration of the benzamide group with the cyclopentadithiazole and piperidine moieties in 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide creates a promising framework for developing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential to interact with biological pathways relevant to modern medicine. For instance, studies have shown that cyclopentadithiazole derivatives can inhibit kinases and other enzymes involved in cancer progression. The 4-methoxy group may enhance binding affinity by optimizing the orientation of these interactions. Meanwhile, the piperidine-1-carbonyl moiety could improve metabolic stability while maintaining solubility—a critical balance for drug-like properties.

In light of these properties, researchers are exploring synthetic routes to optimize derivatives of 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide for preclinical testing. Advances in computational chemistry have enabled virtual screening of similar compounds to identify analogs with enhanced activity or selectivity. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

The significance of this compound extends beyond its immediate structural features. It exemplifies how combining diverse pharmacophores can yield molecules with unique biological profiles. This principle is central to fragment-based drug design (FBDD), a strategy that leverages small molecular fragments to build larger drugs with desired properties. The benzamide, cyclopentadithiazole, and piperidine components in 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide align well with FBDD principles.

Moreover，the synthesis of this compound highlights advancements in organic chemistry techniques that facilitate the construction of complex heterocyclic frameworks. Modern synthetic methodologies allow for efficient introduction of multiple functional groups while maintaining high yields and purity—a crucial aspect for pharmaceutical development.

As interest in targeted therapies grows， compounds like 4-methoxy-N-4-(piperidine-1-carbonyl)-4H,5H,6H-cyclopentad1,3thiazol-2-ylbenzamide are being evaluated for their potential as leads in drug discovery programs targeting specific diseases or conditions. The combination of structural features makes it a versatile scaffold for further modifications aimed at improving pharmacokinetic profiles or enhancing therapeutic effects.

In conclusion，the compound identified by CAS number 941880-26-8 stands as a testament to the ingenuity of modern chemical biology。 Its intricate design， featuring a benzamide core linked to a cyclopentadithiazole ring and piperidine moiety， offers compelling opportunities for therapeutic innovation。 Ongoing research continues to uncover its potential applications， reinforcing its position as a valuable asset in the quest for novel pharmaceuticals。